Cas no 221087-47-4 (N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide)

• Product Name: N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide
• CAS No: 221087-47-4
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 244132
• PubChem ID: 9921361
• Update Time: 2025-05-22

N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Bromopyridin-2-yl)-2,2-dimethylpropionamide
• N-(6-Bromopyridin-2-yl)-2,2-dimethylpropanamide
• N-(6-BROMOPYRIDIN-2-YL)PIVALAMIDE
• N‐(6‐BROMOPYRIDIN‐2‐YL)PIVALAMIDE
• Propanamide,N-(6-bromo-2-pyridinyl)-2,2-dimethyl-
• 2-(trimethylacetylamino)-6-bromopyridine
• 2-bromo-6-(2,2-dimethylpropamido)pyridine
• 2-bromo-6-N-pivaloylaminopyridine
• 6-bromo-2-pivaloylaminopyridine
• bromopyridinyldimethylpropanamide
• N-(6-Bromo-2-Pyridinyl)-2,2-Dimethylpropanamide
• N-(6-Bromo-pyridin-2-yl)-2,2-dimethyl-propionamide
• A878717
• 221087-47-4
• DIMETHYLSTEARYLAMINEOXIDE
• AKOS009546522
• SS-4338
• MFCD08235018
• OZYPPHLDZUUCCI-UHFFFAOYSA-N
• n-(6-bromopyridin-2-yl)-2, 2-dimethylpropanamide
• WIA08747
• F96989
• CS-0320667
• DTXSID70432854
• MB05941
• SCHEMBL968790
• J-523133
• N-(6-Bromo-pyridin-2-yl)-pivaloylamide
• FT-0682632
• DA-08029
• N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide

• MDL： MFCD08235018
• Inchi： 1S/C10H13BrN2O/c1-10(2,3)9(14)13-8-6-4-5-7(11)12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： OZYPPHLDZUUCCI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 256.02100
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 392.7±27.0 °C at 760 mmHg
• Flash Point: 191.3±23.7 °C
• PSA: 41.99000
• LogP: 2.90170
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide

N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide: A Comprehensive Overview

The compound N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide (CAS No. 221087-47-4) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a bromopyridine moiety with an isopropyl amide group. The bromopyridine ring introduces electronic and steric effects that make this compound particularly interesting for researchers exploring novel drug delivery systems and advanced materials.

Recent studies have highlighted the potential of N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide in the development of bioactive molecules. Its ability to act as a versatile building block in organic synthesis has been widely recognized. For instance, researchers have utilized this compound as a key intermediate in the synthesis of various heterocyclic compounds, which are known for their pharmacological activities. The isopropyl amide group in the molecule contributes to its solubility properties, making it an ideal candidate for applications in drug design where solubility is a critical factor.

The synthesis of N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide involves a multi-step process that typically begins with the bromination of pyridine derivatives. This is followed by nucleophilic substitution reactions to introduce the amide functionality. The optimization of these steps has been a focus of recent research efforts, with studies demonstrating improved yields and selectivity through the use of advanced catalysts and reaction conditions. These advancements have significantly enhanced the scalability of the synthesis process, making it more accessible for industrial applications.

In terms of applications, N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide has shown promise in the field of medicinal chemistry. Its ability to modulate biological pathways makes it a valuable tool in drug discovery programs targeting various diseases. For example, recent research has explored its role as a lead compound in the development of anti-inflammatory agents and anticancer drugs. The bromopyridine moiety has been implicated in enhancing the bioavailability and stability of these compounds, which are crucial factors for their therapeutic efficacy.

Moreover, the compound's electronic properties have made it an attractive candidate for use in electronic materials. Its ability to act as a semiconductor material has been explored in recent studies, with promising results suggesting its potential application in organic electronics. The integration of N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide into thin-film transistor devices has demonstrated enhanced charge transport properties, paving the way for its use in next-generation electronic devices.

Another area where N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide has garnered significant attention is in catalysis. Researchers have investigated its role as a ligand in transition metal-catalyzed reactions, particularly in cross-coupling reactions. The steric and electronic effects introduced by the bromopyridine and isopropyl amide groups have been shown to enhance catalytic activity and selectivity. These findings underscore the compound's versatility and its potential to revolutionize catalytic processes in organic synthesis.

Looking ahead, ongoing research continues to uncover new dimensions of N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide's utility. Collaborative efforts between academic institutions and industry partners are focused on exploring its applications in green chemistry and sustainable materials development. The compound's ability to facilitate environmentally friendly synthetic routes aligns with global efforts to promote sustainability in chemical manufacturing.

In conclusion, N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide (CAS No. 221087-47-4) stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique structure, combined with its versatile properties, positions it as a key player in diverse fields ranging from drug discovery to materials science. As research continues to unfold new possibilities for this compound, its impact on both scientific advancements and industrial applications is set to grow significantly.